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Compound of Interest

Azido-PEG4-4-nitrophenyl!
Compound Name:
carbonate

Cat. No.: B605844

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals working with Azido-PEG4-4-nitrophenyl
carbonate (CAS No: 1422540-98-4). Adherence to these procedures is vital for ensuring a
safe laboratory environment and proper handling of this chemical.

While the Safety Data Sheet (SDS) for Azido-PEG4-4-nitrophenyl carbonate indicates it is
not classified as a hazardous substance or mixture, it is prudent to follow standard laboratory
safety practices and handle the compound with care.[1] The following recommendations
incorporate best practices for handling chemical reagents in a laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for Azido-PEG4-4-nitrophenyl carbonate is presented
in the table below.
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Property Value

CAS Number 1422540-98-4
Molecular Formula C15H20N408
Molecular Weight 384.34 g/mol
Appearance Viscous Liquid

Color Colorless to light yellow
Purity 98.88%

Storage (Pure) -20°C for 3 years

Storage (Solvent)

-80°C for 6 months, -20°C for 1 month

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment should be worn at all

times when handling Azido-PEG4-4-nitrophenyl carbonate:

» Eye Protection: Wear chemical safety goggles or a face shield.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

e Body Protection: A laboratory coat must be worn.

o Respiratory Protection: While the substance is not classified as hazardous, it is good

practice to handle it in a well-ventilated area.[2] For procedures that may generate aerosols

or if working outside of a fume hood, a respirator may be necessary based on a risk

assessment.

Operational Plan: Safe Handling Protocol

1. Engineering Controls:

o Work in a well-ventilated laboratory.

e A chemical fume hood should be used when handling the compound.
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e Ensure that an eyewash station and a safety shower are readily accessible.[2]
2. Handling Procedure:

o Preparation: Before beginning work, ensure all necessary PPE is donned correctly. Cover
the work surface with absorbent, disposable bench paper.

e Weighing and Aliquoting: As this compound is a viscous liquid, handle it carefully to avoid
splashes.[3] Perform all weighing and aliquoting inside a chemical fume hood.

e Dissolving: When preparing solutions, add the Azido-PEG4-4-nitrophenyl carbonate to the
solvent slowly and stir to ensure proper mixing.

o Post-Handling: After handling, wash hands thoroughly with soap and water. Clean and
decontaminate all work surfaces.

Disposal Plan

Proper disposal of Azido-PEG4-4-nitrophenyl carbonate and associated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

 Liquid Waste: Collect all solutions containing Azido-PEG4-4-nitrophenyl carbonate in a
designated, labeled hazardous waste container for liquid chemical waste. Do not pour down
the drain.[2]

o Solid Waste: Any disposable materials that are grossly contaminated with the chemical (e.g.,
pipette tips, absorbent paper) should be collected in a designated, labeled hazardous waste
container.[2]

o Sharps Waste: Any contaminated needles or other sharps must be disposed of in a
designated sharps container.[2]

o Disposal Procedure: All waste must be disposed of in accordance with local, state, and
federal regulations. Contact your institution's environmental health and safety department for
specific guidance on chemical waste disposal.

Emergency Procedures
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In the event of an exposure or spill, follow these first aid measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek prompt medical attention.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing. If irritation persists, seek medical
attention.[1]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[1]

o Spills: For small spills, absorb the material with an inert absorbent such as vermiculite or
sand. Sweep up the absorbed material and place it in a tightly sealed container for disposal.

Experimental Workflow

The following diagram illustrates a general workflow for handling Azido-PEG4-4-nitrophenyl
carbonate in a laboratory setting.
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Workflow for handling Azido-PEG4-4-nitrophenyl carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Azido-PEGA4-4-nitrophenyl carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605844#personal-protective-equipment-for-handling-
azido-peg4-4-nitrophenyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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